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Compound of Interest

Compound Name: Ferroptosis inducer-5

Cat. No.: B15585173

Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary: The term "Ferroptosis Inducer-5" lacks a clear and universally accepted

chemical identity in the scientific literature. While the CAS number 2991058-60-5 is associated

with a product named "Ferroptosis-IN-5," a definitive public chemical structure is not readily

available, leading to ambiguity. This guide, therefore, focuses on two well-characterized and

mechanistically distinct ferroptosis inducers: FIN56 and FINO2. These compounds serve as

invaluable tools for researchers studying the intricate mechanisms of ferroptosis and for

professionals in drug development exploring novel therapeutic strategies. This document

provides a comprehensive overview of their chemical structures, mechanisms of action,

quantitative data, and detailed experimental protocols.

The Ambiguity of "Ferroptosis Inducer-5"
Initial searches for "Ferroptosis Inducer-5" reveal a compound with CAS number 2991058-60-

5, commercially available as "Ferroptosis-IN-5". However, the chemical structure for this

specific compound is not widely published in peer-reviewed literature, making it difficult to

discuss its specific mechanism of action and properties in a scientifically rigorous manner.
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Given this ambiguity, this guide will pivot to two specific and well-documented ferroptosis

inducers, FIN56 and FINO2, to provide a robust and reliable technical overview.

FIN56: A Dual-Action Inducer of Ferroptosis
FIN56 is a potent and specific inducer of ferroptosis that operates through a unique dual

mechanism, making it a valuable tool for dissecting the molecular pathways of this form of cell

death.

Chemical Structure and Properties of FIN56
Property Value

IUPAC Name

N',N'-(5,6-dihydro-5-hydroxy-6-imino-1,10-

phenanthroline-2,9-

diyl)bis(cyclohexanesulfonamide)

CAS Number 1083162-61-1

Molecular Formula C24H31N5O5S2

Molecular Weight 549.67 g/mol

Mechanism of Action of FIN56
FIN56 induces ferroptosis through two distinct but complementary pathways: the degradation

of Glutathione Peroxidase 4 (GPX4) and the activation of Squalene Synthase (SQS), which

leads to the depletion of Coenzyme Q10 (CoQ10)[1][2][3][4].

GPX4 Degradation: FIN56 promotes the degradation of the selenoenzyme GPX4, a key

regulator of ferroptosis that neutralizes lipid peroxides[1]. This degradation is dependent on

the activity of Acetyl-CoA Carboxylase (ACC)[3][5]. The loss of GPX4 protein leads to an

accumulation of toxic lipid reactive oxygen species (ROS), a hallmark of ferroptosis.

Squalene Synthase (SQS) Activation and CoQ10 Depletion: In a parallel pathway, FIN56

binds to and activates squalene synthase, an enzyme in the mevalonate pathway[1][3][5].

This activation shunts metabolic intermediates towards the synthesis of squalene, thereby

depleting the pool of precursors for the synthesis of other essential molecules, including the
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antioxidant Coenzyme Q10[1][2][4]. The reduction in CoQ10 further compromises the cell's

ability to combat lipid peroxidation.
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Diagram 1: Signaling pathway of FIN56-induced ferroptosis.

Quantitative Data for FIN56
The half-maximal effective concentration (EC50) or half-maximal inhibitory concentration (IC50)

of FIN56 varies across different cell lines, reflecting cell-type-specific sensitivities to ferroptosis.
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Cell Line Cancer Type EC50 / IC50 (µM) Reference

HT-29 Colorectal Cancer ~5 [5]

Caco-2 Colorectal Cancer ~10 [5]

HFF Normal Fibroblast > 20 [5]

LN229 Glioblastoma 2.6 - 4.2 [6]

U118 Glioblastoma 2.6 - 4.2 [6]

J82 Bladder Cancer ~5 [7]

253J Bladder Cancer ~2 [7]

T24 Bladder Cancer ~3 [7]

RT-112 Bladder Cancer ~4 [7]

Experimental Protocols for FIN56
This protocol is adapted from studies investigating FIN56-induced protein degradation[7][8].

Cell Culture and Treatment: Seed cells (e.g., HT-1080 or bladder cancer cell lines) in 6-well

plates and allow them to adhere overnight. Treat the cells with FIN56 at the desired

concentration (e.g., 5 µM) for various time points (e.g., 3, 6, 9, 24 hours). Include a vehicle

control (DMSO).

Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with

protease and phosphatase inhibitors.

Protein Quantification: Determine the protein concentration of the lysates using a BCA

protein assay.

SDS-PAGE and Western Blotting: Separate equal amounts of protein (e.g., 20-30 µg) on an

SDS-PAGE gel and transfer them to a PVDF membrane.

Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at

room temperature. Incubate the membrane with a primary antibody against GPX4 overnight
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at 4°C. After washing, incubate with a horseradish peroxidase (HRP)-conjugated secondary

antibody for 1 hour at room temperature.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

detection system. Use an antibody against a housekeeping protein (e.g., β-actin or GAPDH)

for loading control.

Quantification: Densitometrically quantify the GPX4 protein bands and normalize them to the

loading control to determine the extent of degradation.

This assay measures the activity of SQS by monitoring the consumption of its cofactor,

NADPH, which can be detected by a decrease in absorbance at 340 nm[9][10].

Preparation of Cell Lysates: Treat cells with FIN56 as described above. Harvest and lyse the

cells in a suitable buffer that preserves enzyme activity.

Reaction Mixture: In a 96-well plate, prepare a reaction mixture containing Tris-HCl buffer

(pH 7.5), MgCl2, DTT, NADPH, and the substrate farnesyl pyrophosphate (FPP).

Initiation of Reaction: Add the cell lysate containing SQS to the reaction mixture to start the

reaction.

Spectrophotometric Measurement: Immediately measure the absorbance at 340 nm at time

zero and then at regular intervals for a defined period.

Calculation of SQS Activity: The rate of decrease in absorbance at 340 nm is proportional to

the rate of NADPH consumption and thus to the SQS activity. Calculate the enzyme activity

based on the molar extinction coefficient of NADPH.
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Diagram 2: Experimental workflow for the Squalene Synthase (SQS) activity assay.
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FINO2: An Endoperoxide-Containing Ferroptosis
Inducer
FINO2 is a 1,2-dioxolane-containing compound that initiates ferroptosis through a mechanism

distinct from that of FIN56, primarily involving iron oxidation and indirect GPX4 inhibition.

Chemical Structure and Properties of FINO2
Property Value

IUPAC Name 2-(3,5-diphenyl-1,2-dioxolan-3-yl)ethan-1-ol

CAS Number 869298-31-7

Molecular Formula C17H18O3

Molecular Weight 270.32 g/mol

Mechanism of Action of FINO2
FINO2 induces ferroptosis through a multi-pronged approach that involves the direct oxidation

of iron and the indirect inhibition of GPX4 activity, without depleting the GPX4 protein itself[1]

[11][12].

Iron Oxidation: The endoperoxide moiety of FINO2 can directly oxidize ferrous iron (Fe2+) to

ferric iron (Fe3+), a process that can contribute to the generation of lipid-damaging

radicals[1][12].

Indirect GPX4 Inhibition: Unlike direct covalent inhibitors of GPX4 (e.g., RSL3), FINO2 leads

to a loss of GPX4 enzymatic function indirectly[1][11]. The exact mechanism of this indirect

inhibition is still under investigation but is thought to be a consequence of the widespread

oxidative stress induced by the compound.
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Diagram 3: Signaling pathway of FINO2-induced ferroptosis.

Quantitative Data for FINO2
The potency of FINO2 has been evaluated in various cancer cell lines.
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Cell Line Cancer Type EC50 / IC50 (µM) Reference

HT-1080 Fibrosarcoma ~10 [11][12]

BJ-eLR
Engineered Cancer

Cells

Selective vs. non-

cancerous
[11]

Experimental Protocols for FINO2
This protocol is a widely used method to detect lipid ROS accumulation, a key event in

ferroptosis, and has been used to characterize the effects of FINO2[11][12][13][14][15].

Cell Culture and Treatment: Seed cells (e.g., HT-1080) in 6-well plates and allow them to

adhere. Treat the cells with FINO2 (e.g., 10 µM) for a specified time (e.g., 6 hours). Include

appropriate controls, such as a vehicle (DMSO) and a positive control for ferroptosis (e.g.,

erastin).

Probe Staining: During the last 30-60 minutes of treatment, add the C11-BODIPY 581/591

probe to the cell culture medium at a final concentration of 1-5 µM.

Cell Harvesting: After incubation, harvest the cells by trypsinization, wash them with PBS,

and resuspend them in a suitable buffer for analysis (e.g., PBS or HBSS).

Flow Cytometry Analysis: Analyze the cells using a flow cytometer. The C11-BODIPY probe

exhibits a fluorescence emission shift from red (~590 nm) to green (~510 nm) upon oxidation

by lipid peroxides. An increase in the green fluorescence intensity indicates lipid

peroxidation.

Data Analysis: Quantify the percentage of cells with high green fluorescence or the mean

fluorescence intensity of the green channel to assess the level of lipid peroxidation.

This assay directly measures the ability of a compound to oxidize ferrous iron[13].

Reagent Preparation: Prepare a solution of ferrous sulfate (FeSO4) in a suitable buffer (e.g.,

HEPES). Prepare a solution of the iron chelator Ferrozine, which forms a colored complex

with Fe2+.
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Reaction Setup: In a 96-well plate, add the ferrous sulfate solution.

Compound Addition: Add FINO2 or other test compounds to the wells containing the ferrous

sulfate solution.

Incubation: Incubate the plate at room temperature for a defined period.

Colorimetric Measurement: Add the Ferrozine solution to the wells. The amount of remaining

Fe2+ will react with Ferrozine to produce a colored product. Measure the absorbance at the

appropriate wavelength (e.g., ~562 nm) using a spectrophotometer.

Data Analysis: A decrease in the absorbance in the presence of the test compound

compared to the control indicates the oxidation of Fe2+ to Fe3+.

Conclusion
While the identity of "Ferroptosis Inducer-5" remains ambiguous, the well-characterized

compounds FIN56 and FINO2 provide researchers with powerful tools to investigate the

complex mechanisms of ferroptosis. Their distinct modes of action—FIN56 through GPX4

degradation and SQS activation, and FINO2 via iron oxidation and indirect GPX4 inhibition—

offer complementary approaches to induce and study this regulated cell death pathway. The

detailed protocols and quantitative data presented in this guide are intended to facilitate the

effective use of these compounds in both basic research and preclinical drug development,

ultimately contributing to a deeper understanding of ferroptosis and its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.researchgate.net/figure/nduction-of-ferroptosis-by-FIN56-FIN56-promotes-ferroptosis-by-two-distinct-mechanisms_fig1_304069619
https://www.researchgate.net/figure/IC50-value-of-FIN56-in-HT-29-Caco-2-and-HFF-cell-lines-The-cell-cytotoxicity-was_fig1_373430423
https://www.researchgate.net/figure/FIN56-inhibited-cell-growth-and-induced-ferroptosis-in-vivo-A-Images-of-subcutaneous_fig5_355077490
https://www.researchgate.net/publication/355759183_Fin56-induced_ferroptosis_is_supported_by_autophagy-mediated_GPX4_degradation_and_functions_synergistically_with_mTOR_inhibition_to_kill_bladder_cancer_cells
https://www.researchgate.net/figure/Autophagy-inhibition-attenuates-Fin56-induced-GPX4-degradation-A-FSH-GPX4-MEFs-were-left_fig3_355759183
https://patents.google.com/patent/US20030157583A1/en
https://patents.google.com/patent/US20030157583A1/en
https://www.elabscience.com/p/squalene-synthase-sqs-activity-colorimetric-assay-kit--e-bc-k794-m
https://www.elabscience.com/p/squalene-synthase-sqs-activity-colorimetric-assay-kit--e-bc-k794-m
https://pmc.ncbi.nlm.nih.gov/articles/PMC5899674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5899674/
http://www.columbia.edu/cu/biology/StockwellLab/index/publications/Gaschler_2018_NCB_FINO2.pdf
https://www.benchchem.com/pdf/Orthogonal_Validation_of_FINO2_s_Effects_in_Inducing_Ferroptosis_A_Comparative_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10432795/
https://pubmed.ncbi.nlm.nih.gov/37578696/
https://pubmed.ncbi.nlm.nih.gov/37578696/
https://www.benchchem.com/product/b15585173/docs#navigating-the-landscape-of-ferroptosis-induction-a-technical-guide-to-fin56-and-fino2
https://www.benchchem.com/product/b15585173/docs#navigating-the-landscape-of-ferroptosis-induction-a-technical-guide-to-fin56-and-fino2
https://www.benchchem.com/product/b15585173/docs#navigating-the-landscape-of-ferroptosis-induction-a-technical-guide-to-fin56-and-fino2
https://www.benchchem.com/product/b15585173/docs#navigating-the-landscape-of-ferroptosis-induction-a-technical-guide-to-fin56-and-fino2
https://www.benchchem.com/product/b15585173?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585173?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

